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Compound of Interest

Compound Name: TMX-3013

Cat. No.: B15588548 Get Quote

TMX-3013 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability, storage, and handling of TMX-3013.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid TMX-3013?

For optimal stability, solid TMX-3013 powder should be stored at -20°C for up to three years.

For shorter periods of up to two years, storage at 4°C is also acceptable.[1] The product is

stable at room temperature for several days, which covers typical shipping times.[1]

Q2: How should I store TMX-3013 once it is dissolved in a solvent?

Stock solutions of TMX-3013 should be aliquoted to avoid repeated freeze-thaw cycles. It is

recommended to store these solutions at -80°C for a stability of up to six months. For shorter-

term storage of up to one month, -20°C is acceptable.[1]

Q3: What is the recommended solvent for dissolving TMX-3013?

TMX-3013 is soluble in DMSO.[1] For in vivo applications, a common formulation is a mixture

of DMSO, Tween 80, and saline.[1]

Q4: I observe precipitation in my TMX-3013 stock solution after thawing. What should I do?
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If precipitation is observed, gently warm the vial and sonicate until the solution becomes clear.

To prevent this, ensure the stock solution is thoroughly mixed before aliquoting and freezing.

When preparing for an experiment, allow the aliquot to come to room temperature and vortex

briefly before use.

Q5: How can I check the integrity of my TMX-3013 sample if I suspect degradation?

The integrity of TMX-3013 can be assessed using High-Performance Liquid Chromatography

(HPLC) to check for the appearance of degradation peaks or a decrease in the main peak

area. Mass spectrometry (MS) can be used to identify potential degradation products by

analyzing changes in the molecular weight.[2]
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Issue Potential Cause Recommended Action

Inconsistent experimental

results

Degradation of TMX-3013 due

to improper storage or

handling.

1. Review storage conditions

of both solid compound and

stock solutions. 2. Prepare

fresh stock solutions from solid

TMX-3013. 3. Aliquot stock

solutions to minimize freeze-

thaw cycles. 4. Protect

solutions from light and

extreme temperatures.

Reduced potency in cell-based

assays
Loss of active compound.

1. Verify the concentration of

the stock solution using a

spectrophotometer or HPLC. 2.

Use a fresh aliquot for each

experiment. 3. Ensure

complete dissolution of the

compound in the solvent.

Precipitation in stock solution
Exceeding solubility limit or

temperature fluctuations.

1. Gently warm and sonicate

the solution. 2. If precipitation

persists, consider preparing a

more dilute stock solution.

Color change of solid or

solution
Potential degradation.

1. Discard the discolored

material. 2. Use a fresh,

properly stored vial of TMX-

3013.

Quantitative Data Summary
Table 1: Recommended Storage Conditions and Stability of TMX-3013
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Form Storage Temperature Duration

Solid Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Data sourced from InvivoChem product information.[1]

Table 2: Inhibitory Activity of TMX-3013 against Cyclin-Dependent Kinases (CDKs)

Target CDK IC50 (nM)

CDK1 0.9

CDK2 <0.5

CDK4 24.5

CDK5 0.5

CDK6 15.6

IC50 values indicate the concentration of TMX-3013 required to inhibit 50% of the kinase

activity.[1][3]

Experimental Protocols
Protocol 1: Preparation of TMX-3013 Stock Solution

Materials: TMX-3013 solid powder, anhydrous DMSO.

Procedure: a. Allow the vial of TMX-3013 to equilibrate to room temperature before opening.

b. Add the appropriate volume of DMSO to the vial to achieve the desired concentration

(e.g., 10 mM). c. Vortex the solution until the TMX-3013 is completely dissolved. Gentle

warming and sonication can be used to aid dissolution. d. Aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. e. Store the aliquots at -80°C.
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Protocol 2: Assessment of TMX-3013 Stability by HPLC

Objective: To determine the purity and identify potential degradation products of TMX-3013
under specific storage conditions.

Methodology: a. Prepare a standard solution of TMX-3013 of known concentration. b.

Subject samples of TMX-3013 to various stress conditions (e.g., elevated temperature, light

exposure, acidic/basic conditions). c. At specified time points, inject the samples and the

standard solution into an HPLC system equipped with a C18 column and a UV detector. d.

Analyze the resulting chromatograms to compare the peak area of the parent compound and

detect the presence of any new peaks, which may indicate degradation products.

Visualizations
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Caption: TMX-3013 inhibits multiple CDKs to block cell cycle progression.
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PROTAC Synthesis

Mechanism of Action
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Caption: Workflow for PROTAC synthesis using TMX-3013 and subsequent degradation

pathway.
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Caption: Troubleshooting logic for inconsistent experimental results with TMX-3013.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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